Cas no 1223906-55-5 (2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide
• CAS No: 1223906-55-5
• MF: C₂₃H₂₀N₄O₅
• MW: 432.428705215454
• CID: 5345485
• Update Time: 2025-06-26

2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-ethoxyphenyl)acetamide
• 2-(2-(benzo[d][1,3]dioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(2-ethoxyphenyl)acetamide
• STL095195
• 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide
• 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C23H20N4O5/c1-2-30-19-6-4-3-5-16(19)24-22(28)13-26-9-10-27-18(23(26)29)12-17(25-27)15-7-8-20-21(11-15)32-14-31-20/h3-12H,2,13-14H2,1H3,(H,24,28)
• InChI Key： NSLJQLKIKMNYTE-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1C=C2C(N(C=CN2N=1)CC(NC1C=CC=CC=1OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 733
• XLogP3: 2.6
• Topological Polar Surface Area: 94.9

Additional information on 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide

Introduction to Compound with CAS No 1223906-55-5 and Product Name: 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide

The compound in question, identified by the CAS number 1223906-55-5, is a sophisticated molecule with a complex chemical structure. Its product name, 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-ethoxyphenyl)acetamide, provides a detailed insight into its chemical composition. This intricate arrangement of atoms and functional groups makes it a subject of significant interest in the field of pharmaceutical chemistry.

The core structure of this compound features a pyrazolo[1,5-a]pyrazine scaffold, which is a heterocyclic ring system known for its versatility in drug design. The presence of a 2H-1,3-benzodioxol (also known as dihydrostilbene oxide) moiety at the 5-position of the pyrazine ring introduces additional complexity and potential biological activity. This particular moiety has been extensively studied for its pharmacological properties, including anti-inflammatory and antioxidant effects.

The N-terminal acetamide group and the ethoxyphenyl substituent further enhance the molecular diversity of this compound. The acetamide functionality is commonly found in many bioactive molecules due to its ability to form hydrogen bonds, which is crucial for molecular recognition processes. On the other hand, the ethoxyphenyl group can influence the compound's solubility and metabolic stability, making it an important consideration in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and biological targets. This approach has been particularly valuable in understanding the mechanisms of action for novel drug candidates.

One of the most exciting areas of research involving this compound is its potential application in oncology. The pyrazolo[1,5-a]pyrazine scaffold has shown promise as a scaffold for kinase inhibitors, which are critical in targeting various types of cancer. Preclinical studies have suggested that derivatives of this scaffold can modulate the activity of key enzymes involved in tumor growth and progression. The specific arrangement of functional groups in this compound may contribute to its ability to interact with these enzymes effectively.

In addition to oncology, this compound has also been explored for its potential in treating neurological disorders. The 2H-1,3-benzodioxol moiety has been associated with neuroprotective properties, making it an attractive candidate for drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully elucidate the mechanisms through which this compound exerts its effects on neurological pathways.

The synthesis of this compound presents a significant challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce such molecules on a larger scale. Techniques such as multi-step organic synthesis combined with automated purification processes have streamlined the production process, allowing for more efficient research and development.

Evaluation of the pharmacokinetic properties of this compound is another critical aspect of its development. Parameters such as bioavailability, metabolic stability, and toxicity need to be thoroughly investigated before it can be considered for clinical use. Advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy play a crucial role in characterizing these properties accurately.

The regulatory landscape for new pharmaceutical compounds is stringent and requires extensive documentation to support their safety and efficacy. Researchers must navigate through various regulatory pathways to ensure that their compounds meet the necessary standards for human use. Collaborations with regulatory agencies can provide valuable insights into these requirements and help facilitate the approval process.

Future directions in research may involve exploring analogs of this compound to optimize its pharmacological properties further. By modifying specific functional groups or introducing new ones, scientists can fine-tune the biological activity and improve therapeutic outcomes. The flexibility offered by the pyrazolo[1,5-a]pyrazine scaffold makes it an ideal candidate for such structural modifications.

Overall, the compound with CAS number 1223906-55-5 represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for treating various diseases, particularly cancer and neurological disorders. With ongoing research and development efforts aimed at optimizing its properties and understanding its mechanisms of action, this compound holds great potential for improving patient care.